Cas no 850909-56-7 (4-butyl(methyl)sulfamoyl-N-(2Z)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-butyl(methyl)sulfamoyl-N-(2Z)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 850909-56-7
• MF: C₂₁H₂₅N₃O₄S₂
• MW: 447.570902585983
• CID: 5811306
• PubChem ID: 2057496
• Update Time: 2025-05-24

4-butyl(methyl)sulfamoyl-N-(2Z)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-[(butylmethylamino)sulfonyl]-N-(6-methoxy-3-methyl-2(3H)-benzothiazolylidene)-
• 4-[butyl(methyl)sulfamoyl]-N-(6-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)benzamide
• (Z)-4-(N-butyl-N-methylsulfamoyl)-N-(6-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• 850909-56-7
• AKOS024584358
• F0566-0144
• 4-[butyl(methyl)sulfamoyl]-N-[(2Z)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• 4-butyl(methyl)sulfamoyl-N-(2Z)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

• Inchi： 1S/C21H25N3O4S2/c1-5-6-13-23(2)30(26,27)17-10-7-15(8-11-17)20(25)22-21-24(3)18-12-9-16(28-4)14-19(18)29-21/h7-12,14H,5-6,13H2,1-4H3
• InChI Key： IDSYAYWHPQVPTF-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=CC=C(OC)C=C2S1)(=O)C1=CC=C(S(N(CCCC)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 447.12864863g/mol
• Monoisotopic Mass: 447.12864863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 614.0±65.0 °C(Predicted)
• pka: -0.80±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-butyl(methyl)sulfamoyl-N-(2Z)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

4-butyl(methyl)sulfamoyl-N-(2Z)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide: A Comprehensive Overview

The compound with CAS No. 850909-56-7, commonly referred to as 4-butyl(methyl)sulfamoyl-N-(2Z)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a benzothiazole ring system and a sulfamoyl group, making it a subject of interest in both academic and industrial research.

Benzothiazole derivatives have been extensively studied due to their unique electronic properties and biological activities. The presence of the benzothiazole moiety in this compound contributes to its stability and reactivity, making it a promising candidate for applications in drug design and material science. Recent studies have highlighted the importance of sulfamoyl groups in modulating the pharmacokinetic properties of molecules, further underscoring the significance of this compound in medicinal chemistry.

The synthesis of 4-butyl(methyl)sulfamoyl-N-(2Z)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide involves a series of intricate organic reactions, including nucleophilic substitutions and cyclizations. Researchers have optimized these reactions to achieve high yields and purity, ensuring the compound's suitability for advanced studies. The methoxy group at position 6 of the benzothiazole ring plays a crucial role in stabilizing the molecule's conformation and enhancing its solubility properties.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure of this compound. Using techniques such as density functional theory (DFT), scientists have gained insights into the molecule's π-electron distribution and its reactivity towards various electrophiles and nucleophiles. These findings have implications for designing more efficient synthetic pathways and understanding the compound's interaction with biological systems.

In terms of biological activity, 4-butyl(methyl)sulfamoyl-N-(2Z)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide has shown potential as an inhibitor of certain enzymes involved in metabolic pathways. Preclinical studies suggest that it may exhibit anti-inflammatory and antioxidant properties, making it a candidate for therapeutic applications. However, further research is required to fully elucidate its pharmacological profile and safety profile.

The integration of sulfamoyl groups into drug molecules has been a focal point in recent drug discovery efforts. These groups not only enhance molecular stability but also improve bioavailability, which is critical for developing effective therapeutics. The butyl(methyl)sulfamoyl moiety in this compound is particularly interesting due to its ability to modulate lipophilicity without compromising solubility.

From an environmental perspective, the synthesis and application of this compound are being evaluated for their sustainability. Researchers are exploring greener synthetic methods that minimize waste and reduce energy consumption. These efforts align with global initiatives to promote eco-friendly chemical practices while maintaining high standards of product quality.

In conclusion, 4-butyl(methyl)sulfamoyl-N-(2Z)-6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide represents a cutting-edge advancement in organic chemistry with diverse potential applications. Its unique structure and functional groups make it a valuable tool for advancing research in medicinal chemistry, materials science, and environmental sustainability. As research continues to unfold, this compound is poised to contribute significantly to the development of innovative solutions across various industries.